Cas no 1416721-79-3 (2-Chloro-4-formylpyridine-5-boronic acid pinacol ester)

• Product Name: 2-Chloro-4-formylpyridine-5-boronic acid pinacol ester
• CAS No: 1416721-79-3
• MF: C₁₂H₁₅BClNO₃
• MW: 267.516402482986
• CID: 4595662
• Update Time: 2025-05-20

2-Chloro-4-formylpyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-formylpyridine-5-boronic acid pinacol ester
• 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotinaldehyde
• AT14108
• 2-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-4-CARBALDEHYDE
• 2-CHLORO-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-4-CARBALDEHYDE

• Inchi： 1S/C12H15BClNO3/c1-11(2)12(3,4)18-13(17-11)9-6-15-10(14)5-8(9)7-16/h5-7H,1-4H3
• InChI Key： XQDJQRYJJHGRTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Topological Polar Surface Area: 48.4

Additional information on 2-Chloro-4-formylpyridine-5-boronic acid pinacol ester

2-Chloro-4-formylpyridine-5-boronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No. 1416721-79-3, commonly referred to as 2-Chloro-4-formylpyridine-5-boronic acid pinacol ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in drug discovery and materials science. The pinacol ester derivative of this compound is particularly notable for its role in Suzuki-Miyaura coupling reactions, a cornerstone of modern organic synthesis.

2-Chloro-4-formylpyridine-5-boronic acid pinacol ester is characterized by its pyridine ring, which is substituted with a chlorine atom at position 2, a formyl group at position 4, and a boronic acid pinacol ester group at position 5. This combination of substituents makes the molecule highly versatile for various chemical transformations. The presence of the boronic acid group renders it amenable to cross-coupling reactions, enabling the construction of complex molecular architectures.

Recent studies have highlighted the importance of boronic acids and their derivatives in medicinal chemistry. For instance, researchers have explored the use of 2-Chloro-4-formylpyridine-5-boronic acid pinacol ester in the synthesis of bioactive compounds targeting various therapeutic areas, such as cancer and inflammation. The formyl group at position 4 can be readily modified to introduce additional functionality, further expanding the scope of this compound's applications.

In terms of synthesis, 2-Chloro-4-formylpyridine-5-boronic acid pinacol ester can be prepared via a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the starting materials and desired stereochemical outcomes. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly.

The pinacol ester moiety in this compound plays a critical role in stabilizing the boronic acid group during storage and transportation. This stabilization is crucial for maintaining the reactivity of the boronic acid group during subsequent reactions. The use of pinacol esters has become standard practice in the pharmaceutical industry due to their superior stability compared to other boronate esters.

From an analytical standpoint, 2-Chloro-4-formylpyridine-5-boronic acid pinacol ester can be characterized using a range of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's structure and properties, facilitating its use in various research and industrial applications.

Looking ahead, the potential applications of 2-Chloro-4-formylpyridine-5-boronic acid pinacol ester are vast. Its role as a building block in medicinal chemistry is expected to grow with advancements in personalized medicine and drug delivery systems. Additionally, its compatibility with green chemistry principles makes it an attractive candidate for sustainable chemical processes.

In conclusion, 2-Chloro-4-formylpyridine-5-boronic acid pinacol ester (CAS No. 1416721-79-3) is a versatile and valuable compound in contemporary organic chemistry. Its unique structure, combined with its reactivity and stability, positions it as a key player in both academic research and industrial applications. As research continues to uncover new possibilities for this compound, its significance in the field is likely to expand further.